molecular formula C11H10N4O3 B8686938 2-Amino-4-benzyloxy-5-nitropyrimidine CAS No. 160948-26-5

2-Amino-4-benzyloxy-5-nitropyrimidine

Cat. No.: B8686938
CAS No.: 160948-26-5
M. Wt: 246.22 g/mol
InChI Key: DSIVLMKQNTVXOD-UHFFFAOYSA-N
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Description

2-Amino-4-benzyloxy-5-nitropyrimidine is a useful research compound. Its molecular formula is C11H10N4O3 and its molecular weight is 246.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

160948-26-5

Molecular Formula

C11H10N4O3

Molecular Weight

246.22 g/mol

IUPAC Name

5-nitro-4-phenylmethoxypyrimidin-2-amine

InChI

InChI=1S/C11H10N4O3/c12-11-13-6-9(15(16)17)10(14-11)18-7-8-4-2-1-3-5-8/h1-6H,7H2,(H2,12,13,14)

InChI Key

DSIVLMKQNTVXOD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=NC(=NC=C2[N+](=O)[O-])N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-Amino-4-chloro-5-nitropyrimidine (0.70 g, 4.0 mmol) was added to a solution of sodium (0.12 g, 5.2 mmol) in benzyl alcohol (8 mL) under argon. The solution was heated in a 130° C. oil bath for 3 h, and approximately half of the benzyl alcohol was evaporated under reduced pressure. The residue was poured into water (50 mL) with constant stirring for 10 min. After neutralization with glacial acetic acid, a brown precipitate formed which was collected by filtration and washed with water. This solid was crystallized from benzene to give 5a as a golden crystalline solid: yield, 126 mg (13%); mp 164°-167° C.; UV (pH 1) λmax 262 nm (ε=0.879×104), 295 (sh) (0.571×104); (pH 6.9) 235 (sh) (0.448×104), 273 (0.360×104), 326 (1.085×104); (pH 13) 273 (0.404×104), 327 (1.055×104); 1H NMR δ5.51 (s, 2H, ARCH2), 7.35-7.54 (m, 5H, ArH), 8.05 (d, 2H, NH2, exchange with D2O), 8.92 (s, 1H, H-6); MS (EI) calcd. m/z for C11H10N4O3 246.0752, found 246.0758; Anal. (C11H10N4O3) C, H, N.
Quantity
0.7 g
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0.12 g
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8 mL
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Synthesis routes and methods II

Procedure details

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